5-Chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid

• Molecular Formula: C11H12ClNO3
• Molecular Weight: 241.67 g/mol
• IUPAC Name: 5-chloro-4-(cyclobutylmethoxy)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H12ClNO3/c12-8-5-13-9(11(14)15)4-10(8)16-6-7-2-1-3-7/h4-5,7H,1-3,6H2,(H,14,15)
• InChI Key: CEPFJXTUHABADZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)COC2=CC(=NC=C2Cl)C(=O)O

Description

5-Chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H12ClNO3 and its molecular weight is 241.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-4-cyclobutylmethoxy-pyridine-2-carboxylic acid methyl ester (339 mg, 1.33 mmol) in THF (10 mL) was added sodium hydroxide solution (2.65 mL, 1 N). The resulting solution was stirred at room temperature for 2 hours, and afterwards acidified with hydrochloric acid (10 mL, 1N) and poured into ethyl acetate (50 mL). The phases were separated and the water phase was extracted with additional ethyl acetate; the organic portions were combined, dried over Na2SO4, filtered and concentrated. The crude material (286 mg, 89%) a white solid, was sufficiently pure to be used in the next step without further purification. MS (ESI, m/z): 240.1 (M−H−).